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Introduction
RNF114, a RING E3 ubiquitin ligase, has emerged as a critical regulator in diverse cellular

processes, including DNA damage repair, innate immunity, and protein homeostasis. Its

dysregulation is implicated in various diseases, making it an attractive target for therapeutic

development. EN219 is a synthetic covalent recruiter that specifically targets a cysteine residue

(Cys8) in the intrinsically disordered region of RNF114, leading to the inhibition of its E3 ligase

activity.[1][2] These application notes provide detailed protocols and data for utilizing EN219 as

a chemical probe to investigate the RNF114-mediated ubiquitination of its key substrates.

Quantitative Data
EN219 has been characterized as a potent inhibitor of RNF114. The following table

summarizes the available quantitative data on its activity. Further dose-response experiments

are recommended to determine the optimal concentration for specific cellular contexts and

substrates.
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Compound Target Assay Type IC50 Notes Reference

EN219 RNF114

Competitive

Gel-Based

ABPP

470 nM

Inhibition of

IA-rhodamine

binding to

pure RNF114

protein.

[2]

EN219 RNF114

In vitro

Ubiquitination

Assay

~50 µM

Inhibition of

RNF114-

mediated

autoubiquitin

ation and p21

ubiquitination.

[1]

Signaling Pathways and Experimental Workflows
To visualize the role of RNF114 in various signaling pathways and the general workflow for

studying its inhibition by EN219, the following diagrams are provided.
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Caption: RNF114-mediated PARP1 degradation in the DNA damage response and its inhibition

by EN219.
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RNF114 in RIG-I-Like Receptor (RLR) Signaling
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Workflow: Studying RNF114 Substrate Ubiquitination with EN219
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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